![molecular formula C15H20ClNOS B2688022 (1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride CAS No. 2034282-44-3](/img/structure/B2688022.png)
(1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride
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Overview
Description
“(1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride” is a complex organic compound. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . The piperidine ring is substituted with a benzo[b]thiophene group and a methanol group . Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of piperidine derivatives has been a topic of interest in recent years due to their importance in drug design . A common method for synthesizing substituted piperidines involves the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide . Thiourea can also be used as a reagent in place of sodium sulfide or potassium sulfide .
Molecular Structure Analysis
The molecular structure of “(1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride” is complex, with a piperidine ring attached to a benzo[b]thiophene group and a methanol group . The empirical formula of the piperidine part of the molecule is C6H13NO .
Chemical Reactions Analysis
Piperidine derivatives, including “(1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride”, can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride” would depend on its specific structure. For example, 4-Piperidinemethanol, a related compound, has a boiling point of 118-120 °C/10 mmHg and a melting point of 55-59 °C .
Scientific Research Applications
Role in Drug Design
Piperidines, which include the piperidin-4-yl group found in this compound, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Presence in Alkaloids
Piperidine derivatives are also found in alkaloids, a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms . This highlights the compound’s potential in the study and synthesis of alkaloids.
Use in Synthesis of Piperidine Derivatives
The compound can be used in intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Pharmacological Applications
The compound’s piperidine moiety has been associated with a range of pharmacological applications . This includes the discovery and biological evaluation of potential drugs .
Treatment and Prevention of Mental Diseases
The compound’s benzothiophene group is used in the synthesis of piperazine-substituted benzothiophenes . These have applications in the treatment and prevention of mental diseases, including central nervous system diseases .
Role in Organic Chemistry
The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as this compound, is an important task in modern organic chemistry . This highlights the compound’s significance in the field of organic synthesis.
Mechanism of Action
The mechanism of action of piperidine derivatives in biological systems is diverse and depends on the specific derivative and its functional groups . Piperidine derivatives are present in more than twenty classes of pharmaceuticals and have been found to exhibit a wide range of biological activities .
Safety and Hazards
Future Directions
Piperidine derivatives, including “(1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride”, continue to be an area of interest in drug discovery due to their diverse biological activities . Future research may focus on developing fast and cost-effective methods for the synthesis of substituted piperidines, as well as exploring their potential applications in various therapeutic areas .
properties
IUPAC Name |
[1-(1-benzothiophen-3-ylmethyl)piperidin-4-yl]methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NOS.ClH/c17-10-12-5-7-16(8-6-12)9-13-11-18-15-4-2-1-3-14(13)15;/h1-4,11-12,17H,5-10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKNQVNJAIXJFQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)CC2=CSC3=CC=CC=C32.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(Benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride |
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